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Cat. No.: B12381821 Get Quote

An in-depth examination of the chemical properties and analytical applications of the

deuterated internal standard, Fosetyl-aluminum-d15.

Introduction
Fosetyl-aluminum-d15 is the deuterium-labeled form of Fosetyl-aluminum, a systemic

fungicide widely used in agriculture to protect a variety of crops from fungal pathogens,

particularly those belonging to the Phytophthora and Pythium genera.[1][2] Due to its

widespread use, regulatory bodies worldwide have established maximum residue limits (MRLs)

for fosetyl-aluminum in food products. Accurate and sensitive analytical methods are therefore

crucial for monitoring these residues and ensuring food safety. Fosetyl-aluminum-d15 serves

as an essential internal standard in such analyses, particularly in methods employing mass

spectrometry, to ensure high accuracy and precision by compensating for matrix effects and

variations in sample preparation and instrument response.[3]

This technical guide provides a comprehensive overview of Fosetyl-aluminum-d15, including

its chemical structure and properties, and details its application in the quantitative analysis of

fosetyl-aluminum residues.

Chemical Structure and Properties
Fosetyl-aluminum is an organophosphorus compound with the aluminum ion complexed to

three ethyl phosphonate ligands. In Fosetyl-aluminum-d15, all fifteen hydrogen atoms on the

three ethyl groups are replaced with deuterium. This isotopic substitution results in a molecule
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that is chemically identical to its non-labeled counterpart but has a higher molecular weight,

allowing it to be distinguished by mass spectrometry.

The key chemical and physical properties of Fosetyl-aluminum-d15 are summarized in the

table below.

Property Value Source(s)

Molecular Formula C₆D₁₅H₃AlO₉P₃ [4]

Molecular Weight 369.20 g/mol [5]

Exact Mass 369.0921 Da [6]

Synonyms
Fosetyl-Al-d15, Fosetyl-

aluminium D15
[1][7]

Appearance Off-White Solid [4]

Stability Hygroscopic [4]

Storage Temperature -18°C [6]

Analytical Applications and Experimental Protocols
Fosetyl-aluminum-d15 is primarily utilized as an internal standard in the analysis of fosetyl-

aluminum residues in various matrices, including fruits, vegetables, and environmental

samples. The most common analytical technique is Liquid Chromatography coupled with

tandem Mass Spectrometry (LC-MS/MS), which offers high sensitivity and selectivity. A widely

adopted sample preparation method for polar pesticides like fosetyl-aluminum is the QuPPe

(Quick Polar Pesticides) method.

Detailed Experimental Protocol: Analysis of Fosetyl-
aluminum in Food Samples using Fosetyl-aluminum-d15
Internal Standard
This protocol is a generalized procedure based on the principles of the QuPPe method and

subsequent LC-MS/MS analysis.
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1. Sample Preparation (QuPPe Extraction)

Homogenization: A representative portion of the food sample (e.g., 10 g of fruit or vegetable)

is homogenized.

Extraction: The homogenized sample is placed in a centrifuge tube, and a known amount of

Fosetyl-aluminum-d15 internal standard solution is added. 10 mL of acidified methanol

(e.g., with 1% formic acid) is added as the extraction solvent.

Shaking: The tube is sealed and shaken vigorously for a specified period (e.g., 1 minute) to

ensure thorough extraction of the analytes.

Centrifugation: The sample is centrifuged at a high speed (e.g., 5000 rpm for 5 minutes) to

separate the solid matrix from the liquid extract.

Filtration: An aliquot of the supernatant is filtered through a 0.22 µm filter to remove any

remaining particulate matter before LC-MS/MS analysis.

2. LC-MS/MS Analysis

Chromatographic Separation:

Column: A column suitable for polar compounds, such as a hydrophilic interaction liquid

chromatography (HILIC) column, is used.

Mobile Phase: A gradient elution is typically employed using a mixture of an aqueous

solvent (e.g., water with a small amount of formic acid or ammonium formate) and an

organic solvent (e.g., acetonitrile).

Flow Rate: A typical flow rate is between 0.2 and 0.5 mL/min.

Injection Volume: A small volume of the filtered extract (e.g., 5-10 µL) is injected into the

LC system.

Mass Spectrometric Detection:

Ionization: Electrospray ionization (ESI) in negative ion mode is commonly used for the

detection of fosetyl-aluminum and its deuterated internal standard.
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Detection Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity

and sensitivity. Specific precursor-to-product ion transitions are monitored for both fosetyl-

aluminum and Fosetyl-aluminum-d15.

Example MRM transitions for fosetyl-aluminum: m/z 109 → m/z 81

Example MRM transitions for Fosetyl-aluminum-d15: m/z 114 → m/z 81

Data Analysis: The concentration of fosetyl-aluminum in the sample is determined by

comparing the peak area ratio of the analyte to the internal standard against a calibration

curve prepared with known concentrations of fosetyl-aluminum and a fixed concentration

of Fosetyl-aluminum-d15.

Experimental Workflow
The following diagram illustrates the typical workflow for the analysis of fosetyl-aluminum

residues in a food sample using Fosetyl-aluminum-d15 as an internal standard.

Sample Preparation LC-MS/MS Analysis Data Processing

Food Sample Homogenization Addition of
Fosetyl-aluminum-d15

Extraction with
Acidified Methanol Centrifugation Filtration LC-MS/MS SystemInject Extract Data Acquisition (MRM) Peak Integration Calibration Curve Quantification Final Report

Click to download full resolution via product page

Caption: Experimental workflow for the analysis of Fosetyl-aluminum.

Conclusion
Fosetyl-aluminum-d15 is an indispensable tool for the accurate and reliable quantification of

fosetyl-aluminum residues in various matrices. Its use as an internal standard in conjunction

with sensitive analytical techniques like LC-MS/MS allows for the effective monitoring of this

widely used fungicide, thereby contributing to the assurance of food safety and environmental

quality. The experimental protocol outlined in this guide provides a robust framework for

researchers and analytical chemists working in the field of pesticide residue analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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